Cas no 1545625-98-6 (1-(thiophen-3-yl)ethane-1,2-diol)

• Product Name: 1-(thiophen-3-yl)ethane-1,2-diol
• CAS No: 1545625-98-6
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 6575839
• PubChem ID: 67451652
• Update Time: 2025-07-25

1-(thiophen-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-3-yl)ethane-1,2-diol
• 1545625-98-6
• 1-(thiophen-3-yl)ethane-1.2-diol
• SCHEMBL2557799
• EN300-1240353
• AKOS021029103

• Inchi： 1S/C6H8O2S/c7-3-6(8)5-1-2-9-4-5/h1-2,4,6-8H,3H2
• InChI Key： CIYGIGLJDWQZEG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CO)O

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.7Ų

Additional information on 1-(thiophen-3-yl)ethane-1,2-diol

Introduction to 1-(thiophen-3-yl)ethane-1,2-diol (CAS No: 1545625-98-6)

1-(thiophen-3-yl)ethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No) 1545625-98-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a thiophene ring linked to an ethane backbone with two hydroxyl groups, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(thiophen-3-yl)ethane-1,2-diol consists of a thiophene moiety at the 3-position connected to an ethane unit substituted with two hydroxyl groups. This arrangement imparts both aromaticity from the thiophene ring and functional reactivity from the hydroxyl groups. Such structural features make it an attractive candidate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. 1-(thiophen-3-yl)ethane-1,2-diol has been studied for its potential role in various pharmacological contexts. Research has indicated that the compound may exhibit properties relevant to anti-inflammatory, antioxidant, and antimicrobial applications. The presence of both the thiophene ring and the hydroxyl groups allows for diverse interactions with biological targets, making it a promising intermediate in drug discovery.

One of the key areas where 1-(thiophen-3-yl)ethane-1,2-diol has shown promise is in the synthesis of kinase inhibitors. Thiophene-based compounds are frequently explored in this context due to their ability to modulate enzyme activity effectively. The hydroxyl groups on the ethane backbone provide opportunities for further derivatization, enabling the creation of molecules with enhanced binding affinity and selectivity towards specific kinases involved in cancer and inflammatory diseases. Recent studies have highlighted its potential as a lead compound in developing targeted therapies.

The compound's stability and solubility characteristics also make it suitable for various formulation strategies in pharmaceutical applications. Its ability to dissolve in both polar and non-polar solvents enhances its utility in drug delivery systems. Researchers are exploring its incorporation into nanoparticle-based carriers and other advanced delivery mechanisms to improve bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, 1-(thiophen-3-yl)ethane-1,2-diol serves as an important building block. The ease with which it can be modified allows chemists to explore a wide range of derivatives with tailored properties. For instance, introducing additional functional groups or altering the substitution pattern on the thiophene ring can lead to novel compounds with distinct biological activities. This flexibility underscores its value as a starting material in medicinal chemistry.

Moreover, the environmental impact of synthesizing 1-(thiophen-3-yl)ethane-1,2-diol has been a point of consideration in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable approaches not only align with global efforts to promote eco-friendly chemistry but also enhance the economic viability of producing such compounds on an industrial scale.

In conclusion, 1-(thiophen-3-yl)ethane-1,2-diol (CAS No: 1545625-98-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its versatility as a synthetic intermediate, positions it as a valuable asset in the quest for new therapeutic agents. As ongoing studies continue to uncover its biological activities and synthetic utility, this compound is poised to play an increasingly important role in the future of drug discovery.